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Compound of Interest

Compound Name: Dimethylcarbamoy! chloride

Cat. No.: B156328

Essential Safety and Handling Guide for
Dimethylcarbamoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and
disposal procedures for the handling of Dimethylcarbamoyl Chloride (DMCC). Adherence to
these guidelines is critical due to the chemical's toxicity, carcinogenicity, and reactivity.

Dimethylcarbamoyl chloride is a highly hazardous substance that requires stringent safety
measures to prevent exposure. It is classified as a probable human carcinogen, is toxic if
inhaled, and can cause severe skin and eye irritation.[1][2][3] This guide will provide the
necessary information for its safe handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to
Dimethylcarbamoyl Chloride. All personnel must be trained in the proper use and limitations
of their PPE.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
(Type A or ABEK) is required
when vapors or aerosols may
be generated.[4] For higher
concentrations or
emergencies, a self-contained
breathing apparatus (SCBA) is

necessary.[5]

DMCC is toxic if inhaled and
may cause respiratory

irritation.[2]

Eye and Face Protection

Chemical safety goggles and a

face shield must be worn.[3][4]

Prevents eye contact with the
liquid, which is a lachrymator
and can cause serious eye
irritation or burns.[1][2][6]

Hand Protection

Wear chemically resistant
gloves, such as Silver
Shield®/4H®.[1]

Prevents skin contact, as
DMCC can be absorbed
through the skin and cause

irritation or burns.[1][5]

Body Protection

A chemically resistant lab coat
or apron, preferably made of
materials like DuPont
Tychem® CSM or
Responder®, should be worn
over personal clothing.[1] All

clothing should be clean daily.

[1]

Provides a barrier against
accidental spills and splashes,

preventing skin contact.[5][7]

Quantitative Exposure Limits and Physical Properties

Understanding the exposure limits and physical properties of Dimethylcarbamoyl Chloride is

crucial for risk assessment and the implementation of appropriate safety controls.
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Parameter Value Reference
ACGIH TLV (8-hr TWA) 0.005 ppm [1]

NIOSH REL Lowest Feasible Concentration  [1]
Protective Action Criteria PAC-1: 0.015 ppm, PAC-2: 1.5 7]

(PAC) ppm, PAC-3: 9.1 ppm

Flash Point 155 °F /68.3 °C [6][7]
Vapor Density 3.73 (Air=1) [7]

Specific Gravity 1.168 (Water = 1) [7]

Standard Operating Procedure: Handling
Dimethylcarbamoyl Chloride

This protocol outlines the step-by-step procedure for the safe handling of Dimethylcarbamoyl
Chloride in a laboratory setting.

1. Preparation and Pre-Handling Checks: 1.1. Training: Ensure all personnel involved have
received specific training on the hazards and safe handling of DMCC.[1] 1.2. Fume Hood: All
handling of DMCC must be conducted within a certified chemical fume hood.[4] 1.3. Safety
Equipment: Verify that a safety shower, eyewash station, and appropriate fire extinguisher (dry
chemical, CO2, or alcohol-resistant foam) are readily accessible.[1][5][7] 1.4. PPE: Don all
required personal protective equipment as specified in the table above.[3] 1.5. Spill Kit: Ensure
a spill kit containing inert absorbent material (e.g., vermiculite, dry sand) is available.[1] Do not
use water.[1]

2. Handling and Experimental Use: 2.1. Ventilation: Work exclusively in a well-ventilated area,
preferably a chemical fume hood, to avoid inhalation of vapors.[2][4] 2.2. Dispensing: Use
safety pipettes for all transfers.[6] Avoid generating aerosols or mists. 2.3. Ignition Sources:
Keep DMCC away from all sources of ignition, including heat, sparks, and open flames.[4]
Ground all equipment to prevent static discharge.[7] 2.4. Incompatibilities: Avoid contact with
water, steam, moisture, strong oxidizing agents, and strong bases, as it can react vigorously.[1]
[3][4] 2.5. Hygiene: Do not eat, drink, or smoke in the work area.[2][3] Wash hands thoroughly
after handling, even if gloves were worn.[3][4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://cameochemicals.noaa.gov/report?key=CH3251
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcarbamoyl-Chloride
https://cameochemicals.noaa.gov/report?key=CH3251
https://cameochemicals.noaa.gov/report?key=CH3251
https://cameochemicals.noaa.gov/report?key=CH3251
https://www.benchchem.com/product/b156328?utm_src=pdf-body
https://www.benchchem.com/product/b156328?utm_src=pdf-body
https://www.benchchem.com/product/b156328?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://www.cdc.gov/niosh/npg/npgd0224.html
https://cameochemicals.noaa.gov/report?key=CH3251
https://www.echemi.com/sds/dimethylcarbamoylchloride-pid_Rock15140.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcarbamoyl-Chloride
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH3251
https://nj.gov/health/eoh/rtkweb/documents/fs/0746.pdf
https://www.echemi.com/sds/dimethylcarbamoylchloride-pid_Rock15140.html
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/dimethylcarbamoylchloride-pid_Rock15140.html
https://www.echemi.com/sds/dimethylcarbamoylchloride-pid_Rock15140.html
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Storage: 3.1. Container: Store in a tightly closed, properly labeled container.[2] 3.2. Location:
Store in a locked, cool, dry, and well-ventilated area designated for carcinogens.[2][3] 3.3.
Segregation: Keep segregated from incompatible materials.[4]

4. Waste Disposal Plan: 4.1. Waste Collection: Collect all DMCC-contaminated waste
(including empty containers, gloves, and absorbent materials) in a designated, sealed, and
properly labeled hazardous waste container. 4.2. Classification: DMCC is classified as a
hazardous waste (RCRA code U097).[4] 4.3. Disposal: Dispose of all waste through an
approved hazardous waste disposal facility, following all local, state, and federal regulations.[2]
[3][4] Do not dispose of down the drain.

5. Emergency Procedures: 5.1. Spill: 5.1.1. Evacuate personnel from the immediate area and
restrict access.[1][7] 5.1.2. Eliminate all ignition sources.[1][7] 5.1.3. Wearing appropriate PPE,
cover the spill with a dry, inert absorbent material.[1][4] 5.1.4. Collect the absorbed material into
a sealed container for hazardous waste disposal.[1][4] 5.1.5. Ventilate the area after cleanup is
complete.[1] 5.2. Inhalation: 5.2.1. Immediately move the affected person to fresh air.[4] 5.2.2.
If breathing has stopped, begin rescue breathing (using a barrier device).[1][2] 5.2.3. Seek
immediate medical attention.[1] 5.3. Skin Contact: 5.3.1. Immediately remove all contaminated
clothing.[1][4] 5.3.2. Flush the affected skin with large amounts of soap and water for at least
15 minutes.[1][7] 5.3.3. Seek immediate medical attention.[1] 5.4. Eye Contact: 5.4.1.
Immediately flush eyes with copious amounts of water for at least 30 minutes, occasionally
lifting the upper and lower eyelids.[1][7] 5.4.2. Remove contact lenses if present and easy to
do.[4] 5.4.3. Seek immediate medical attention.[1][4] 5.5. Ingestion: 5.5.1. Do NOT induce
vomiting.[4][7] 5.5.2. If the person is conscious, rinse their mouth with water and have them
drink one or two glasses of water to dilute the chemical.[3][7] 5.5.3. Seek immediate medical
attention.[2][4]

Workflow for Safe Handling of Dimethylcarbamoyl
Chloride
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- Avoid Incompatibles
- No Ignition Sources

3. Storage 4. Waste Disposal
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- Locked & Ventilated - Approved Disposal Plant

5. Emergency
- Spill
- Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156328#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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